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Introduction
Tributylmethylammonium methyl sulfate (TBAM-MS) is a quaternary ammonium salt that

has garnered significant interest in various chemical and industrial applications. As an ionic

liquid, it possesses a unique set of properties, including low vapor pressure, high thermal

stability, and the ability to dissolve a wide range of organic and inorganic compounds.[1] Its

primary application lies in its function as a highly effective phase-transfer catalyst (PTC),

facilitating reactions between reactants located in immiscible phases.[1][2] This technical guide

provides an in-depth overview of the physical and chemical properties of

tributylmethylammonium methyl sulfate, its synthesis, and its mechanism of action in

phase-transfer catalysis.

Core Physical and Chemical Properties
Tributylmethylammonium methyl sulfate is a compound with the molecular formula

C₁₄H₃₃NO₄S and a molecular weight of 311.48 g/mol .[1][3] Its structure consists of a central

nitrogen atom bonded to three butyl groups and one methyl group, with a methyl sulfate anion.

This structure imparts both hydrophobic and hydrophilic characteristics to the molecule, which

is key to its function as a phase-transfer catalyst.[1]
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While precise quantitative data for some physical properties of tributylmethylammonium
methyl sulfate are not readily available in publicly accessible literature, the following table

summarizes its known properties.

Property Value/Description Source(s)

Molecular Formula C₁₄H₃₃NO₄S [1][3]

Molecular Weight 311.48 g/mol [1][3]

CAS Number 13106-24-6 [1]

Appearance

Typically a viscous liquid or a

solid, depending on the

temperature.

[1]

Solubility

Highly soluble in polar solvents

and less soluble in non-polar

solvents.

[1]

Density Generally denser than water. [1]

Melting Point

Varies based on purity and

generally falls within a defined

range for quaternary

ammonium compounds.

[1]

Boiling Point

Data not available. As an ionic

liquid, it has a very low vapor

pressure and is expected to

decompose at high

temperatures before boiling.

Flash Point 179.5 °C (closed cup)

Experimental Protocols
Synthesis of Tributylmethylammonium Methyl Sulfate
The primary method for synthesizing tributylmethylammonium methyl sulfate is through the

quaternization of tributylamine with dimethyl sulfate.[1]
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Materials:

Tributylamine

Dimethyl sulfate

Anhydrous toluene (or solvent-free)

Nitrogen gas supply

Ice bath

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

Methodology (Solvent-based):[1]

In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen

inlet, dissolve dimethyl sulfate in anhydrous toluene.

Cool the mixture in an ice bath to maintain a low temperature.

Slowly add a solution of tributylamine in anhydrous toluene dropwise to the cooled dimethyl

sulfate solution under a nitrogen atmosphere. The reaction is exothermic and dropwise

addition helps to control the temperature.

After the addition is complete, continue to stir the reaction mixture at room temperature for

several hours to ensure the reaction goes to completion.

The product, tributylmethylammonium methyl sulfate, will precipitate out of the solution or

form a second liquid phase.

The product can be isolated by decantation or filtration and washed with a non-polar solvent

like hexane to remove any unreacted starting materials.

The final product should be dried under vacuum to remove any residual solvent.

Methodology (Solvent-free):[4]
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In a reaction vessel equipped with a stirrer and under an inert gas blanket, heat tributylamine

until it is in a molten state.

Slowly add dimethyl sulfate directly to the stirred, molten tributylamine. The exothermic

reaction will further increase the temperature of the mixture.

Maintain the temperature of the mixture above the melting point of the resulting

tributylmethylammonium methyl sulfate to ensure homogeneity.

After the addition is complete, allow the reaction to proceed for a sufficient time to ensure

complete conversion.

The product is obtained directly and can be used without further purification, or it can be

purified by washing with a suitable non-polar solvent.
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Caption: Workflow for the synthesis of tributylmethylammonium methyl sulfate.

Mechanism of Phase-Transfer Catalysis
Tributylmethylammonium methyl sulfate is a classic example of a phase-transfer catalyst. It

facilitates the transfer of a reactant from an aqueous phase to an organic phase where the

reaction with an organic substrate can occur.
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Mechanism of Phase-Transfer Catalysis using Tributylmethylammonium Methyl Sulfate (Q⁺A⁻)
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Caption: The catalytic cycle of tributylmethylammonium methyl sulfate in phase-transfer

catalysis.

Applications in Research and Development
The unique properties of tributylmethylammonium methyl sulfate make it a valuable tool for

researchers and professionals in drug development and other areas of chemical synthesis.

Phase-Transfer Catalysis: Its primary use is to accelerate reactions between immiscible

reactants, which is common in the synthesis of complex organic molecules, including active

pharmaceutical ingredients (APIs).[1] By facilitating these reactions, it can lead to higher

yields, shorter reaction times, and milder reaction conditions.

Electrochemical Applications: As an ionic liquid, it exhibits good electrochemical stability and

can be used as a supporting electrolyte in various electrochemical systems.[4][5]

Material Science: It has been employed in the synthesis of metal-organic frameworks

(MOFs) and as an additive in the electrodeposition of metal alloys to improve their

properties.[1][5]

Conclusion
Tributylmethylammonium methyl sulfate is a versatile quaternary ammonium salt with a

significant role as a phase-transfer catalyst. Its ability to bridge the gap between immiscible

phases makes it an indispensable tool in modern organic synthesis, contributing to more
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efficient and sustainable chemical processes. While some of its physical properties are not

precisely documented, its chemical behavior and applications are well-established, providing a

strong foundation for its use in research, development, and industrial applications. Further

research into its specific physical properties would be beneficial for optimizing its use in various

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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